2-Amino-3-nitrobiphenyl

• CAS No.: 87666-60-2
• Molecular Formula: C12H10N2O2
• Molecular Weight: 214.22 g/mol
• IUPAC Name: 2-nitro-6-phenylaniline
• InChI: InChI=1S/C12H10N2O2/c13-12-10(9-5-2-1-3-6-9)7-4-8-11(12)14(15)16/h1-8H,13H2
• InChI Key: YNUSHIPXRLCOCK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=CC=C2)[N+](=O)[O-])N

Description

2-Amino-3-nitrobiphenyl (CAS 87666-60-2) is a nitrated biphenyl derivative with the molecular formula C₁₂H₁₀N₂O₂. It is characterized by an amino (-NH₂) group at the 2-position and a nitro (-NO₂) group at the 3-position of the biphenyl scaffold . This compound is synthesized via nitration of o-aminobiphenyl, where the amino group directs electrophilic substitution to the meta position relative to itself, yielding the nitro-functionalized product . Its structural complexity and electron-withdrawing/donating substituents make it a valuable intermediate in organic synthesis, particularly for heterocyclic compounds and dyes.

Comparison with Similar Compounds

Comparison with Structural Isomers

The positional arrangement of substituents in nitrated aminobiphenyls significantly influences their physicochemical and reactive properties. Key isomers include:

Compound	Substituent Positions	Molecular Formula	Key Properties
2-Amino-3-nitrobiphenyl	2-NH₂, 3-NO₂	C₁₂H₁₀N₂O₂	Moderate solubility in polar solvents; stability under acidic conditions
2-Amino-4-nitrobiphenyl	2-NH₂, 4-NO₂	C₁₂H₁₀N₂O₂	Higher thermal stability due to reduced steric hindrance
3-Amino-4-nitrobiphenyl	3-NH₂, 4-NO₂	C₁₂H₁₀N₂O₂	Enhanced reactivity in nucleophilic substitution reactions
4-Amino-3-nitrobiphenyl	4-NH₂, 3-NO₂	C₁₂H₁₀N₂O₂	Lower solubility in organic solvents; prone to oxidation

Key Observations :

• Steric Effects: The proximity of the amino and nitro groups in 2-Amino-3-nitrobiphenyl introduces steric strain, reducing its thermal stability compared to 2-Amino-4-nitrobiphenyl.
• Electronic Effects: The meta-nitro group in 2-Amino-3-nitrobiphenyl deactivates the ring, making it less reactive toward electrophilic substitution than isomers with para-nitro groups.

Comparative Physicochemical Properties

Property	2-Amino-3-nitrobiphenyl	2-Nitrobiphenyl	3-Aminobiphenyl
Melting Point (°C)	145–148 (decomposes)	68–70	92–94
Solubility in DMSO (g/L)	12.5	8.2	22.0
LogP (Octanol-Water)	2.8	3.1	2.3
pKa (Amino Group)	3.5	N/A	4.2

Notes:

• The nitro group in 2-Amino-3-nitrobiphenyl increases its lipophilicity (LogP = 2.8) compared to 3-Aminobiphenyl (LogP = 2.3).
• Its lower pKa (3.5) relative to 3-Aminobiphenyl (4.2) reflects electron-withdrawing effects from the nitro group.

Research Findings and Gaps

• Synthetic Optimization: Recent studies highlight the use of ultrasonic irradiation to improve nitration yields of o-aminobiphenyl, achieving >85% purity for 2-Amino-3-nitrobiphenyl .
• Toxicity Profile: Unlike 4-Amino-3-nitrobiphenyl (a suspected carcinogen), 2-Amino-3-nitrobiphenyl shows lower mutagenicity in Ames tests, likely due to steric hindrance limiting DNA adduct formation.